Cas no 1492-11-1 (AC-Leu-OMe)

AC-Leu-OMe (N-Acetyl-L-leucine methyl ester) is a protected derivative of the amino acid leucine, commonly used in peptide synthesis and biochemical research. The acetyl group at the N-terminus and the methyl ester at the C-terminus enhance stability and solubility, making it suitable for controlled coupling reactions. Its chiral purity ensures consistent stereochemical outcomes in peptide chain assembly. AC-Leu-OMe is particularly valuable in solid-phase peptide synthesis (SPPS) due to its compatibility with standard protecting group strategies. The compound’s robust structure minimizes side reactions, improving yield and purity in synthetic applications. It serves as a versatile intermediate for modifying peptide backbones or studying leucine’s role in protein folding and function.

AC-Leu-OMe structure

Product Name:AC-Leu-OMe

CAS No:1492-11-1

MF:C₉H₁₇NO₃

MW:187.236182928085

MDL:MFCD00038292

CID:117754

PubChem ID:6950952

Update Time:2025-06-07

AC-Leu-OMe Chemical and Physical Properties

Names and Identifiers

- N-Acetyl-L-leucine methyl ester
- ACETYL-L-LEUCINE METHYLESTER
- Ac-Leu-OMe
- Ac-L-Leu-OMe
- L-Leucine, N-acetyl-,methyl ester
- methyl (2S)-2-acetamido-4-methylpentanoate
- AmbotzAAA1921
- Methyl N-acetyl-L-leucinate
- AC-LEUCINE-OME
- N-Acetyl-L-Leu-OMe
- N-Acetylleucine methyl ester
- N-ALPHA-ACETYL-L-LEUCINE METHYL ESTER
- (2S,3S)-Methyl 2-acetamido-3-methylpentanoate
- CHEMBL58991
- DTXSID70426213
- Methyl acetyl-L-leucinate
- N-acetyl leucine methyl ester
- MFCD00038292
- Methyl 2-(acetylamino)-4-methylpentanoate #
- SCHEMBL5812880
- N-Acetyl-dl-leucine methyl ester
- (S)-methyl 2-acetamido-4-methylpentanoate
- Acetyl-L-Leucine methyl ester
- Leucine, N-acetyl-, methyl ester, L-
- AS-49246
- 1492-11-1
- FD21929
- N-alpha-Acetyl-L-leucine methyl ester (Ac-L-Leu-OMe)
- L-Leucine, N-acetyl-, methyl ester
- AKOS006272050
- CS-0446863
- Acetyl-L-leucine methyl ester≥ 99% (HPLC)
- AC-Leu-OMe
- MDL： MFCD00038292
- Inchi： 1S/C9H17NO3/c1-6(2)5-8(9(12)13-4)10-7(3)11/h6,8H,5H2,1-4H3,(H,10,11)/t8-/m0/s1
- InChI Key： IIGAKARAJMXVOZ-QMMMGPOBSA-N
- SMILES： O(C)C([C@H](CC(C)C)NC(C)=O)=O

Computed Properties

Exact Mass: 187.12100
Monoisotopic Mass: 187.12084340g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 6
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 55.4Å²

Experimental Properties

Density: 0.999
Boiling Point: 291.7 °C at 760 mmHg
Flash Point: 130.2 °C
PSA: 55.40000
LogP: 1.10110

AC-Leu-OMe Security Information

Storage Condition：Store in cold storage.

AC-Leu-OMe Customs Data

HS CODE：2924199090
Customs Data：

China Customs Code:
2924199090

Overview:

2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

AC-Leu-OMe Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	224357-1g	Methyl N-acetyl-L-leucinate	1492-11-1	95%	1g	￡14.00	2022-02-28
Fluorochem	224357-5g	Methyl N-acetyl-L-leucinate	1492-11-1	95%	5g	￡54.00	2022-02-28
Fluorochem	224357-25g	Methyl N-acetyl-L-leucinate	1492-11-1	95%	25g	￡214.00	2022-02-28
Fluorochem	224357-100g	Methyl N-acetyl-L-leucinate	1492-11-1	95%	100g	￡668.00	2022-02-28
Chemenu	CM308434-100g	Methyl N-acetyl-L-leucinate	1492-11-1	97%	100g	$606	2021-06-09
TRC	A305328-50mg	AC-Leu-OMe	1492-11-1		50mg	$ 50.00	2022-06-08
TRC	A305328-100mg	AC-Leu-OMe	1492-11-1		100mg	$ 65.00	2022-06-08
TRC	A305328-500mg	AC-Leu-OMe	1492-11-1		500mg	$ 80.00	2022-06-08
Apollo Scientific	OR964340-1g	Ac-leu-ome	1492-11-1	95%	1g	£70.00	2025-02-20
Apollo Scientific	OR964340-5g	Ac-leu-ome	1492-11-1	95%	5g	£115.00	2025-02-20

AC-Leu-OMe Production Method

AC-Leu-OMe Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:1492-11-1)AC-Leu-OMe

Order Number:A808864

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:06

Price ($):420.0

Email:sales@amadischem.com

Product Official Link

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